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Compound of Interest

Compound Name: (E)-(2-Methoxystyryl)boronic acid

Cat. No.: B13469523

Get Quote

Executive Summary
(E)-(2-Methoxystyryl)boronic acid is a specialized organoboron building block characterized

by a vinyl linker connecting a 2-methoxyphenyl ring to a boronic acid moiety. Unlike simple

arylboronic acids, the styryl backbone introduces specific solubility behaviors and stability

considerations—primarily the preservation of the (E)-alkene geometry during solvation.

This guide addresses the "Boronic Acid Paradox"—the equilibrium between free acid and

trimeric boroxine anhydrides—and provides validated solvent systems for dissolution, reaction,

and purification.
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Property Specification

Chemical Name (E)-(2-Methoxystyryl)boronic acid

CAS Number 1032737-74-8

Molecular Formula C₉H₁₁BO₃

Molecular Weight 178.00 g/mol

Geometry Trans (E) isomer

Appearance White to off-white solid

Acidity (pKa) ~8.5–9.0 (Estimated for boronic moiety)

Solubility Landscape
The solubility of (E)-(2-Methoxystyryl)boronic acid is governed by its amphiphilic nature: the

hydrophobic methoxystyryl tail and the hydrophilic, hydrogen-bonding boronic acid head group.

The Boroxine Equilibrium (Critical Mechanism)
Boronic acids spontaneously dehydrate to form cyclic trimeric anhydrides (boroxines),

especially in non-polar solvents or upon drying. This transformation alters melting points and

dissolution rates but is reversible in the presence of water or coordinating ligands.
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Figure 1: The reversible dehydration equilibrium. In dry organic solvents (e.g., anhydrous THF),

the equilibrium shifts toward the boroxine. In aqueous base, it shifts entirely to the boronate

anion.

Solvent Compatibility Matrix
The following data synthesizes empirical trends for styrylboronic acids.
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Solvent Class Specific Solvent Solubility Rating Operational Notes

Polar Aprotic DMSO, DMF
Excellent (>100

mg/mL)

Preferred for stock

solutions. High

stability.

Alcohols Methanol, Ethanol Good (50–80 mg/mL)

Caution: Forms

boronic esters

(solvolysis) reversibly.

Suitable for transfers

but not long-term

storage.

Ethers THF, 1,4-Dioxane
Moderate (20–50

mg/mL)

Ideal reaction

solvents. Solubility

improves significantly

with heating (40°C).

Chlorinated DCM, Chloroform Low-Moderate

Soluble enough for

extraction/workup;

poor for reaction

initiation.

Hydrocarbons Hexane, Pentane Insoluble

Used as anti-solvents

to precipitate the

compound during

purification.

Aqueous Water (Neutral) Poor (<5 mg/mL)
Requires pH

adjustment.

Aqueous Water (Basic pH >10) High (as Boronate)

Dissolves rapidly as

the tetrahedral

boronate anion [R-

B(OH)₃]⁻.

Operational Protocols
Protocol A: Preparation of Stable Stock Solution (1.0 M)
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Purpose: Create a stable reagent source for high-throughput screening or iterative synthesis.

Solvent Choice: Anhydrous DMSO or DMAc (Dimethylacetamide). These solvents prevent

dehydration to insoluble anhydrides and suppress protodeboronation.

Weighing: Weigh 178 mg of (E)-(2-Methoxystyryl)boronic acid into a 2 mL vial.

Dissolution: Add 1.0 mL of solvent.

Agitation: Vortex for 30 seconds. If slight turbidity persists (due to boroxine formation), mild

sonication at 35°C for 2 minutes will clarify the solution.

Storage: Store at 4°C. Stable for >3 months.

Protocol B: Suzuki-Miyaura Coupling (Solvent System
Selection)
Context: Coupling with aryl halides. Recommended Solvent System:THF:Water (4:1) or

Dioxane:Water (4:1).

Why: The organic phase solubilizes the aryl halide and the boronic acid (neutral form). The

aqueous phase dissolves the inorganic base (e.g., K₂CO₃).

Mechanism: The base travels to the interface, converting the boronic acid into the reactive

boronate species, which is then transmetalated onto the Palladium catalyst.

Protocol C: Purification via Recrystallization
Trigger: If the compound has degraded or contains boroxine impurities.

Dissolve: Dissolve crude solid in a minimum amount of hot Ethyl Acetate or Methanol

(approx. 50°C).

Precipitate: Slowly add Hexane or Water (respectively) dropwise until persistent turbidity is

observed.

Cool: Allow the mixture to cool to room temperature, then place in a fridge (4°C) for 2 hours.
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Filter: Collect the white crystalline solid via vacuum filtration.

Dry: Dry under high vacuum at room temperature (avoid heating to prevent dehydration).

Reaction Workflow & Signaling
The following diagram illustrates the critical path of the boronic acid in a standard cross-

coupling reaction, highlighting the solubility-dependent activation step.
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Figure 2: Activation pathway. Solubility in the organic phase is required for loading, but water

solubility (induced by base) is required for activation.

Stability & Handling Risks[4][5]
Protodeboronation: Styrylboronic acids are susceptible to C-B bond cleavage under highly

acidic conditions or prolonged heating in water. Mitigation: Use mild bases (K₃PO₄) and

avoid refluxing in pure water.

Isomerization: The (E)-isomer is thermodynamically stable. However, UV light exposure in

solution can induce partial photo-isomerization to the (Z)-isomer. Mitigation: Wrap reaction

vessels in foil if running for >12 hours.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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